Cas no 1804884-89-6 (Ethyl 3-chloromethyl-2-cyano-4-(difluoromethoxy)phenylacetate)

• Product Name: Ethyl 3-chloromethyl-2-cyano-4-(difluoromethoxy)phenylacetate
• CAS No: 1804884-89-6
• MF: C₁₃H₁₂ClF₂NO₃
• MW: 303.689089775085
• CID: 4792134
• Update Time: 2025-08-04

Ethyl 3-chloromethyl-2-cyano-4-(difluoromethoxy)phenylacetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-chloromethyl-2-cyano-4-(difluoromethoxy)phenylacetate

• Inchi： 1S/C13H12ClF2NO3/c1-2-19-12(18)5-8-3-4-11(20-13(15)16)9(6-14)10(8)7-17/h3-4,13H,2,5-6H2,1H3
• InChI Key： YYSDONMJJFLKSA-UHFFFAOYSA-N
• SMILES： ClCC1=C(C=CC(CC(=O)OCC)=C1C#N)OC(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 7
• Complexity: 372
• XLogP3: 3.1
• Topological Polar Surface Area: 59.3

Additional information on Ethyl 3-chloromethyl-2-cyano-4-(difluoromethoxy)phenylacetate

Ethyl 3-chloromethyl-2-cyano-4-(difluoromethoxy)phenylacetate: A Comprehensive Overview

Ethyl 3-chloromethyl-2-cyano-4-(difluoromethoxy)phenylacetate, identified by the CAS number 1804884-89-6, is a complex organic compound with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its intricate structure, which includes a phenyl ring substituted with multiple functional groups, making it a subject of interest in both academic and industrial research.

The molecular structure of Ethyl 3-chloromethyl-2-cyano-4-(difluoromethoxy)phenylacetate comprises a phenyl group attached to an acetate ester. The phenyl ring is further substituted with a chloromethyl group at the 3-position, a cyano group at the 2-position, and a difluoromethoxy group at the 4-position. These substituents contribute to the compound's unique chemical properties, including its reactivity, stability, and potential for bioactivity.

Recent studies have highlighted the importance of such multifunctional compounds in drug discovery and development. The presence of electron-withdrawing groups like cyano and difluoromethoxy can significantly influence the electronic properties of the molecule, potentially enhancing its ability to interact with biological targets. This makes Ethyl 3-chloromethyl-2-cyano-4-(difluoromethoxy)phenylacetate a promising candidate for exploring new therapeutic agents.

In terms of synthesis, this compound can be prepared through a series of well-established organic reactions. The key steps involve the introduction of substituents onto the phenyl ring followed by esterification to form the acetate group. Researchers have explored various methodologies to optimize the synthesis process, ensuring high yields and purity. These advancements have made it easier to scale up production for commercial applications.

The application of Ethyl 3-chloromethyl-2-cyano-4-(difluoromethoxy)phenylacetate extends beyond pharmaceuticals. Its unique structure also makes it valuable in materials science, particularly in the development of advanced polymers and coatings. The cyano and difluoromethoxy groups can impart desirable properties such as increased thermal stability and improved mechanical strength to polymer matrices.

From an environmental perspective, understanding the degradation pathways of this compound is crucial for assessing its ecological impact. Studies have shown that under certain conditions, Ethyl 3-chloromethyl-2-cyano-4-(difluoromethoxy)phenylacetate undergoes hydrolysis, leading to the formation of less complex molecules. This information is vital for developing sustainable practices in its production and disposal.

In conclusion, Ethyl 3-chloromethyl-2-cyano-4-(difluoromethoxy)phenylacetate stands out as a versatile compound with diverse applications across multiple disciplines. Its intricate structure and functional groups make it an attractive target for further research, particularly in drug discovery and materials science. As our understanding of this compound deepens, it holds the potential to contribute significantly to advancements in both academic and industrial sectors.